Cas no 77618-99-6 (5-methylsulfanylpyridin-2-amine)

• Product Name: 5-methylsulfanylpyridin-2-amine
• CAS No: 77618-99-6
• MF: C₆H₈N₂S
• MW: 140.206119537354
• MDL: MFCD11635954
• CID: 550447
• PubChem ID: 15179797
• Update Time: 2025-07-01

5-methylsulfanylpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-(methylthio)pyridine
• 2-Amino-5-Methylthiopyridine
• 2-Pyridinamine,5-(methylthio)-
• 5-methylsulfanylpyridin-2-amine
• 2-AMINO-5-METHYLSULFANYLPYRIDINE
• 2-Pyridinamine,5-(methylthio)
• 5-(methylsulfanyl)pyridin-2-amine
• 5-(methylthio)-2-aminopyridine
• 5-(methylthio)-2-pyridinamine
• 5-(methylthio)pyridin-2-amine
• UCPYHIQIDQTSRU-UHFFFAOYSA-N
• 2-Pyridinamine, 5-(methylthio)-
• 2168AC
• NE48862
• EN300-60080
• SB75620
• SCHEMBL838791
• Z412025068
• DTXSID30569690
• AKOS008129376
• FT-0740028
• SY014724
• MFCD11635954
• AMY15100
• 77618-99-6
• DS-13207
• A865186
• CS-D0577
• CDA61899
• DB-075352

• MDL： MFCD11635954
• Inchi： 1S/C6H8N2S/c1-9-5-2-3-6(7)8-4-5/h2-4H,1H3,(H2,7,8)
• InChI Key： UCPYHIQIDQTSRU-UHFFFAOYSA-N
• SMILES： S(C)C1=CN=C(C=C1)N

Computed Properties

• Exact Mass: 140.04100
• Monoisotopic Mass: 140.04081944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.2
• XLogP3: 1

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.203
• Boiling Point: 295.9℃ at 760 mmHg
• Flash Point: 132.78℃
• Refractive Index: 1.617
• PSA: 64.21000
• LogP: 1.96690

5-methylsulfanylpyridin-2-amine Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H320;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 5-methylsulfanylpyridin-2-amine

Introduction to 5-methylsulfanylpyridin-2-amine (CAS No. 77618-99-6)

5-methylsulfanylpyridin-2-amine, identified by the Chemical Abstracts Service Number (CAS No.) 77618-99-6, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyridine family, characterized by a nitrogen-containing aromatic ring, and incorporates a methylsulfanyl (methylthio) functional group at the 5-position and an amine group at the 2-position. The unique structural features of 5-methylsulfanylpyridin-2-amine make it a versatile intermediate in synthetic chemistry and a potential candidate for various biological applications.

The methylsulfanylpyridine scaffold is particularly intriguing due to its ability to interact with biological targets in multiple ways. The presence of both electron-donating and withdrawing groups enhances its reactivity, making it a valuable building block for drug discovery. Recent advancements in medicinal chemistry have highlighted the importance of such scaffolds in developing novel therapeutic agents, particularly those targeting neurological and inflammatory disorders.

In recent years, 5-methylsulfanylpyridin-2-amine has been explored as a key intermediate in the synthesis of small-molecule inhibitors. For instance, studies have demonstrated its utility in generating compounds that modulate enzyme activity relevant to metabolic diseases. The amine functionality at the 2-position allows for further derivatization, enabling the creation of libraries of compounds with tailored pharmacological properties. This flexibility has been leveraged in high-throughput screening campaigns to identify leads with improved efficacy and selectivity.

One notable area of research involves the application of 5-methylsulfanylpyridin-2-amine in the development of antimicrobial agents. The pyridine ring's ability to penetrate bacterial cell membranes and disrupt essential metabolic pathways has been exploited to create novel antibiotics. Furthermore, the sulfur atom in the methylsulfanyl group introduces additional opportunities for interaction with biological targets, enhancing binding affinity and reducing off-target effects. Such properties are particularly valuable in addressing rising concerns about antibiotic resistance.

Another emerging field where 5-methylsulfanylpyridin-2-amine shows promise is in oncology research. Preclinical studies have indicated that derivatives of this compound can inhibit key signaling pathways involved in cancer cell proliferation and survival. The structural motif is particularly well-suited for targeting tyrosine kinases and other enzymes overexpressed in tumors. By modulating these pathways, 5-methylsulfanylpyridin-2-amine derivatives offer a promising strategy for developing next-generation anticancer therapies.

The synthesis of 5-methylsulfanylpyridin-2-amine itself is an intriguing challenge that has driven innovation in synthetic methodologies. Traditional approaches often involve multi-step reactions requiring careful control of reaction conditions to avoid unwanted side products. However, recent developments in catalytic processes have enabled more efficient and scalable production methods. These advancements not only improve yield but also reduce environmental impact, aligning with growing demands for sustainable chemical manufacturing.

From a computational chemistry perspective, 5-methylsulfanylpyridin-2-amine serves as an excellent model system for studying molecular interactions. High-resolution crystal structures have provided insights into how this compound binds to biological targets at the atomic level. These structural insights are crucial for rational drug design, allowing researchers to optimize lead compounds before they enter clinical trials. The integration of experimental data with computational modeling has significantly accelerated the drug discovery pipeline.

The future prospects for 5-methylsulfanylpyridin-2-amine are vast, with ongoing research expanding its potential applications across multiple therapeutic areas. As our understanding of biological systems grows, so does the demand for innovative chemical entities like this one. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be essential in harnessing its full potential and translating laboratory findings into tangible benefits for patients worldwide.